Cas no 2171675-02-6 (3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-{(1-propylcyclopropyl)methylcarbamoyl}propanoic acid)

• Product Name: 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-{(1-propylcyclopropyl)methylcarbamoyl}propanoic acid
• CAS No: 2171675-02-6
• MF: C₂₆H₃₀N₂O₅
• MW: 450.526807308197
• CID: 5940264
• PubChem ID: 165549020
• Update Time: 2025-05-20

3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-{(1-propylcyclopropyl)methylcarbamoyl}propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-{(1-propylcyclopropyl)methylcarbamoyl}propanoic acid
• 2171675-02-6
• EN300-1491938
• 3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-{[(1-propylcyclopropyl)methyl]carbamoyl}propanoic acid

• Inchi： 1S/C26H30N2O5/c1-2-11-26(12-13-26)16-27-24(31)22(14-23(29)30)28-25(32)33-15-21-19-9-5-3-7-17(19)18-8-4-6-10-20(18)21/h3-10,21-22H,2,11-16H2,1H3,(H,27,31)(H,28,32)(H,29,30)
• InChI Key： ZLJYSODYIBTSHR-UHFFFAOYSA-N
• SMILES： O=C(C(CC(=O)O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)NCC1(CCC)CC1

Computed Properties

• Exact Mass: 450.21547206g/mol
• Monoisotopic Mass: 450.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 11
• Complexity: 700
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 105Ų

Additional information on 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-{(1-propylcyclopropyl)methylcarbamoyl}propanoic acid

Comprehensive Guide to 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-{(1-propylcyclopropyl)methylcarbamoyl}propanoic acid (CAS No. 2171675-02-6)

3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-{(1-propylcyclopropyl)methylcarbamoyl}propanoic acid (CAS No. 2171675-02-6) is a specialized Fmoc-protected amino acid derivative widely used in peptide synthesis and drug discovery. This compound features a unique 1-propylcyclopropylmethyl side chain, making it valuable for modifying peptide backbones and enhancing stability. Researchers are increasingly interested in its applications for targeted drug delivery and bioconjugation, aligning with current trends in precision medicine and biopharmaceuticals.

The Fmoc group in this compound serves as a temporary protecting group during solid-phase peptide synthesis (SPPS), a technique dominating modern peptide research. With the growing demand for custom peptides in therapeutics and diagnostics, 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-{(1-propylcyclopropyl)methylcarbamoyl}propanoic acid has gained attention for its ability to introduce hydrophobic modifications. Its cyclopropyl ring contributes to metabolic stability—a hot topic in ADME optimization for new drug candidates.

Recent studies highlight its potential in developing peptide-based inhibitors for protein-protein interactions (PPIs), a major focus area in oncology research. The compound's carboxylic acid moiety allows further functionalization, answering frequent search queries about "modifiable Fmoc-amino acids" and "peptide building blocks with cyclopropyl groups." Analytical data shows high purity (>95% by HPLC), meeting stringent requirements for GMP peptide synthesis applications.

From a commercial perspective, CAS 2171675-02-6 addresses the pharmaceutical industry's need for novel peptide scaffolds. Market analysis reveals rising Google searches for "Fmoc-amino acids with unusual side chains" and "cyclopropyl-modified peptides," reflecting its relevance. Proper storage at -20°C ensures stability, while its solubility profile (DMSO >50 mg/mL) makes it practical for high-throughput screening platforms—another trending topic in drug discovery forums.

The synthesis of this compound involves multi-step organic reactions, with quality control via NMR and mass spectrometry. These details respond to common technical queries about "characterization of complex Fmoc derivatives." Importantly, it complies with REACH regulations and is strictly for research purposes, addressing compliance-related search trends in chemical procurement.

Future applications may include peptide therapeutics for neurological disorders, given the compound's ability to cross modified blood-brain barriers—a subject with increasing PubMed citations. Its propylcyclopropyl motif also shows promise for developing antiviral peptides, connecting to post-pandemic research priorities. These aspects make 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-{(1-propylcyclopropyl)methylcarbamoyl}propanoic acid a compound to watch in next-generation peptide engineering.